Cas no 282525-11-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)propanoic acid
• CAS No: 282525-11-5
• MF: C₂₂H₁₉NO₄S
• MW: 393.45556473732
• MDL: MFCD02090628
• CID: 5165464
• PubChem ID: 24902260
• Update Time: 2025-06-15

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(thiophen-3-yl)-propanoic acid
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)propanoic acid

• MDL： MFCD02090628
• Inchi： 1S/C22H19NO4S/c24-21(25)11-20(14-9-10-28-13-14)23-22(26)27-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,13,19-20H,11-12H2,(H,23,26)(H,24,25)
• InChI Key： FQLMDOMRTRHLFX-UHFFFAOYSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)NC(C1=CSC=C1)CC(=O)O

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)propanoic acid

Professional Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)propanoic Acid (CAS No. 282525-11-5)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)propanoic acid, with the CAS number 282525-11-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, combines a fluorene moiety with a thiophene ring, making it a promising candidate for various biochemical applications. The presence of a methoxycarbonyl group and an amino group further enhances its versatility, enabling diverse functionalization and reactivity.

The structural features of this compound make it particularly interesting for drug discovery and development. The fluorene component is known for its excellent photophysical properties, which are highly valuable in the design of photoactive materials and fluorescent probes. On the other hand, the thiophene ring contributes to the molecule's stability and bioavailability, making it an ideal scaffold for medicinal chemistry applications. The combination of these elements suggests potential utility in the development of novel therapeutics targeting various diseases.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their broad spectrum of biological activities. Among these, fluorene and thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)propanoic acid positions it as a key intermediate in the synthesis of advanced pharmaceuticals. Its ability to undergo selective modifications allows researchers to fine-tune its pharmacological profile, making it a valuable tool in the quest for new treatments.

One of the most compelling aspects of this compound is its potential application in targeted drug delivery systems. The fluorene moiety can be exploited for fluorescence-based tracking, enabling real-time monitoring of drug distribution within biological systems. This capability is particularly crucial in oncology research, where understanding tumor microenvironment dynamics is essential for developing effective cancer therapies. Additionally, the thiophene ring enhances cellular uptake and retention, further improving the compound's suitability for therapeutic use.

The methoxycarbonyl group in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)propanoic acid plays a pivotal role in its reactivity and functionality. This group can be easily transformed into other pharmacologically relevant moieties, such as esters or amides, through standard chemical transformations. Such flexibility makes it an indispensable building block for constructing complex drug molecules. Researchers have leveraged this property to develop novel inhibitors targeting enzymes involved in critical biological pathways.

Recent advancements in computational chemistry have further enhanced the utility of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)propanoic acid. High-throughput virtual screening techniques have enabled scientists to rapidly identify potential drug candidates by predicting their binding affinities to biological targets. The compound's unique structural features make it an attractive candidate for virtual screening campaigns aimed at discovering new therapeutic agents. These computational approaches have significantly accelerated the drug discovery process, reducing both time and cost associated with traditional experimental methods.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)propanoic acid involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the fluorene-methoxycarbonyl linkage followed by the introduction of the thiophene ring at the propionic acid position. Each step is meticulously designed to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in catalytic methods have further refined these synthetic routes, making them more efficient and environmentally friendly.

The compound's potential extends beyond traditional pharmaceutical applications into emerging fields such as biotechnology and materials science. For instance, its fluorescence properties make it suitable for developing biosensors and imaging agents used in diagnostic assays. The ability to modify its molecular structure also allows researchers to tailor its electronic properties, making it useful in organic electronics and optoelectronic devices. These interdisciplinary applications highlight the versatility of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yloxy)propanoic acid.

Ongoing research efforts are focused on exploring new derivatives of this compound that could exhibit enhanced biological activity or improved pharmacokinetic profiles. By systematically modifying its structure, scientists aim to uncover novel therapeutic entities with higher efficacy and lower toxicity. Collaborative projects between academia and industry are playing a crucial role in translating these findings into clinical trials and market-ready drugs. The compound's multifaceted potential continues to drive innovation across multiple scientific disciplines.

In conclusion, 3-{(9H-fluoreninecarbonyl}amino)-{[thiophene[1]]}-propanoic acid (CAS No. 28252511–5) represents a significant advancement in medicinal chemistry with far-reaching implications for healthcare and technology industries alike It embodies excellence precision complexity inherent beauty scientific inquiry Its continued study promises not only breakthroughs but also deeper understanding life processes As field evolves this molecule will undoubtedly remain cornerstone research efforts shaping future medicine